4-Ethoxy-5-isopropyl-2-methyl-phenylamine hydrochloride

• IUPAC Name: 4-ethoxy-2-methyl-5-propan-2-ylaniline;hydrochloride
• InChI: InChI=1S/C12H19NO.ClH/c1-5-14-12-6-9(4)11(13)7-10(12)8(2)3;/h6-8H,5,13H2,1-4H3;1H
• InChI Key: RAMYSWCVFRNRLJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C(=C1)C)N)C(C)C.Cl
• Molecular Formula: C12H20ClNO
• DSSTOX Substance ID: DTXSID50387616
• Molecular Weight: 229.74 g/mol
• CAS RN: 473704-48-2

Description

4-Ethoxy-5-isopropyl-2-methyl-phenylamine hydrochloride (EPH) is an organic compound belonging to the class of amines. It is a white, crystalline solid with a molecular weight of 215.7 g/mol. EPH has been extensively studied in the laboratory due to its interesting chemical and biological properties. It is a useful reagent in organic synthesis and has been used in a variety of scientific applications, including as a catalyst for the production of polymers and as a drug for the treatment of various diseases.

Scientific Research Applications

Neurochemistry and Neurotoxicity

Research on compounds like MDMA (3,4-Methylenedioxymethamphetamine) explores their neurochemical effects and potential neurotoxicity. Studies indicate MDMA affects serotonin (5-HT) transporters and receptors, which can lead to long-term alterations in serotonergic function. Such insights highlight the importance of understanding the neurochemical pathways and potential neurotoxic consequences of psychoactive substances (McKenna & Peroutka, 1990).

Pharmacokinetics and Toxicology of Psychoactive Substances

Investigations into the pharmacokinetics, pharmacodynamics, and toxicology of new psychoactive substances (NPS) provide a framework for understanding how structural variations in compounds like phenethylamines and tryptamines affect their interaction with biological systems. This area of research is crucial for identifying potential health risks and therapeutic applications of such compounds (Nugteren-van Lonkhuyzen et al., 2015).

Antimicrobial and Anti-biofilm Activities

Some phenylamine derivatives are explored for their antimicrobial properties. For instance, carvacrol, a phenolic compound, has been studied for its antimicrobial and anti-biofilm activities, suggesting the potential utility of similar compounds in addressing microbial infections and biofilm-related issues (Marchese et al., 2018).

Environmental Impact and Degradation

Research on the environmental fate of alkylphenols and their ethoxylates underscores the significance of understanding the ecological consequences of chemical compounds. This includes their persistence, bioaccumulation, and potential endocrine-disrupting effects in aquatic environments (Ying et al., 2002).